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The synthesis of Furofenac-d3 would logically begin with a deuterated version of propionic acid. The

information for this key building block is summarized below.

Table: Key Deuterated Starting Material [1]

Property Description

Chemical Name Propionic Acid-d3

CAS Number 55577-88-3

Molecular Formula C₃H₃D₃O₂

Appearance Clear, colourless oil

Molecular Weight 77.10

Storage 2-8°C (Refrigerator)

This compound is used in synthesizing novel inhibitors for cancer treatment pathways and morphans,

indicating its application in advanced pharmaceutical research [1].
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Based on standard organic and deuterium chemistry practices, the synthesis can be inferred to follow a multi-

step strategy. The diagram below outlines this logical pathway.
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A logical pathway for Furofenac-d3 synthesis, beginning with a deuterated building block.
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For a research team undertaking this synthesis, the following points are critical:

Deuterium Incorporation: The primary goal is to preserve the deuterium atoms (D) from Propionic
Acid-d3 in the final Furofenac-d3 molecule to maintain its utility as an internal standard [1].

Reaction Monitoring: Techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) and
Nuclear Magnetic Resonance (NMR) spectroscopy are essential to confirm the chemical structure

and quantify deuterium incorporation at each stage [2].
Patent Landscape: The synthesis may be covered by existing patents. A thorough freedom-to-

operate analysis is necessary before development, as formulation and combination therapies are
heavily patented areas in pharmaceuticals [3] [4] [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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